Cas no 876532-11-5 (2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide)

• Product Name: 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide
• CAS No: 876532-11-5
• MF: C₇H₁₀N₄OS₂
• MW: 230.310497760773
• MDL: MFCD03609314
• CID: 870719
• PubChem ID: 8633632
• Update Time: 2025-05-23

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-cyclopropylacetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-cyclopropylacetamide
• 2-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-cyclopropylacetamide
• AKOS000204416
• DTXSID90429201
• LS-07394
• 876532-11-5
• C7H10N4OS2
• Z18452771
• MFCD03609314
• CHEMBRDG-BB 7203643
• 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide

• MDL： MFCD03609314
• Inchi： 1S/C7H10N4OS2/c8-6-10-11-7(14-6)13-3-5(12)9-4-1-2-4/h4H,1-3H2,(H2,8,10)(H,9,12)
• InChI Key： LHYDSLUUPKEQMZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1CC1)=O

Computed Properties

• Exact Mass: 230.03000
• Monoisotopic Mass: 230.02960330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.44000
• LogP: 1.46310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide

Introduction to 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide (CAS No. 876532-11-5) in Modern Chemical and Pharmaceutical Research

The compound 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide (CAS No. 876532-11-5) represents a significant advancement in the realm of medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both the thiadiazole and cyclopropyl moieties in its molecular framework endows it with distinctive pharmacophoric properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of thiadiazole derivatives as scaffolds for designing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The 5-amino substituent on the thiadiazole ring not only enhances solubility but also facilitates further functionalization, allowing for the exploration of diverse chemical modifications. In contrast, the N-cyclopropylacetamide moiety contributes to metabolic stability and binding affinity, making this compound an intriguing subject for drug discovery efforts.

The synthesis of 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the condensation of 5-amino-1,3,4-thiadiazole with a suitable thiol derivative to form the thioether linkage. Subsequent introduction of the N-cyclopropylacetamide group is achieved through nucleophilic substitution or acylation reactions, depending on the synthetic route chosen.

One of the most compelling aspects of this compound is its demonstrated efficacy in preclinical models. Research has shown that derivatives of this class exhibit potent inhibitory effects on various enzymatic targets associated with inflammatory and infectious diseases. For instance, studies have demonstrated that certain analogs can modulate the activity of enzymes such as COX-2 and LOX, which are key mediators of inflammation. Additionally, the thiadiazole core has been implicated in interactions with bacterial enzymes, suggesting potential applications in antibiotic development.

The incorporation of the cyclopropyl group into the molecular structure is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets. This moiety often improves pharmacokinetic properties by reducing metabolic degradation and increasing oral bioavailability. Such structural features are increasingly recognized as critical factors in the design of next-generation pharmaceuticals.

In light of these findings, researchers are exploring novel synthetic strategies to optimize the production of 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide while maintaining or enhancing its biological activity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis routes, aligning with global efforts to reduce environmental impact without compromising efficacy.

The future prospects for this compound are promising, with ongoing investigations focusing on its potential applications in treating chronic inflammatory disorders and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield new insights into its mechanism of action and therapeutic potential. Furthermore, computational modeling techniques are being employed to predict how structural modifications might influence biological activity, thereby accelerating the drug discovery process.

As our understanding of molecular interactions continues to evolve, compounds like 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-cyclopropylacetamide will play a pivotal role in shaping the future of medicinal chemistry. Their unique combination of structural features and biological properties makes them indispensable tools for researchers striving to develop innovative therapeutic solutions.